Cas no 2228088-63-7 (3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid)

3-(1-{(tert-Butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid is a specialized chiral intermediate used in organic synthesis and pharmaceutical research. Its structure features a tert-butoxycarbonyl (Boc)-protected amino group and a hydroxyl-substituted cyclopentyl moiety, making it valuable for constructing complex molecules with defined stereochemistry. The Boc group enhances stability during synthetic manipulations, while the hydroxy and carboxylic acid functionalities offer versatile reactivity for further derivatization. This compound is particularly useful in peptide mimetics and bioactive molecule development, where precise control over stereocenters is critical. Its balanced hydrophilicity and lipophilicity also contribute to favorable solubility profiles in various reaction conditions. Suitable for controlled coupling reactions, it serves as a key building block in medicinal chemistry applications.
3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid structure
2228088-63-7 structure
Product Name:3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid
CAS No:2228088-63-7
MF:C13H23NO5
MW:273.325424432755
CID:5929677
PubChem ID:165657416
Update Time:2025-05-28

3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid
    • 2228088-63-7
    • EN300-1872209
    • 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)-2-hydroxypropanoic acid
    • Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(18)14-13(6-4-5-7-13)8-9(15)10(16)17/h9,15H,4-8H2,1-3H3,(H,14,18)(H,16,17)
    • InChI Key: LXXHETQUCKQKNS-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CC1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 273.15762283g/mol
  • Monoisotopic Mass: 273.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.9Ų

3-(1-{(tert-butoxy)carbonylamino}cyclopentyl)-2-hydroxypropanoic acid Pricemore >>

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